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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024 Get Quote

The safe and compliant disposal of 2-Ethylstyrene is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential information for researchers,

scientists, and drug development professionals on the proper procedures for handling and

disposing of this chemical, ensuring adherence to regulatory requirements and minimizing

environmental impact.

Immediate Safety and Logistical Information
2-Ethylstyrene is classified as a flammable liquid and is harmful if inhaled.[1] Proper handling

and storage are paramount to prevent accidents and exposure. Always consult the Safety Data

Sheet (SDS) for complete safety information before handling this chemical.

Key Physical and Regulatory Data
The following table summarizes key quantitative data for 2-Ethylstyrene, crucial for its proper

handling and waste classification.
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Property Value Source

Flash Point 129°F (54°C) CAMEO Chemicals

Lower Explosive Limit (LEL) 1.9% CAMEO Chemicals

Upper Explosive Limit (UEL) 6.1% CAMEO Chemicals

Vapor Pressure 1.9 mmHg at 68°F (20°C) CAMEO Chemicals

Specific Gravity 0.91 at 68°F (20°C) CAMEO Chemicals

EPA Hazardous Waste Code Likely D001 (Ignitable) 40 CFR 261.21

Disposal Protocol for 2-Ethylstyrene
The disposal of 2-Ethylstyrene is regulated under the Resource Conservation and Recovery

Act (RCRA) and must be managed as hazardous waste. The following protocol outlines the

step-by-step procedure for its disposal from a laboratory setting.

I. Waste Determination and Classification
Hazardous Waste Identification: Due to its flash point of 129°F (54°C), which is below the

140°F (60°C) threshold, 2-Ethylstyrene is classified as an ignitable hazardous waste.[2] The

corresponding EPA hazardous waste code is D001.[3][4][5]

Record Keeping: Document the waste determination process, including the date and method

of determination (in this case, based on its known characteristics).

II. Waste Collection and Containerization
Container Selection: Use a chemically compatible container for collecting waste 2-
Ethylstyrene. High-density polyethylene (HDPE) or glass containers are generally suitable.

Ensure the container is in good condition with a secure, leak-proof cap.

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name "2-Ethylstyrene," and the EPA waste code D001. The accumulation start

date (the date the first drop of waste is added) must also be clearly marked.

Segregation: Do not mix 2-Ethylstyrene waste with other incompatible waste streams.
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III. On-site Accumulation and Storage
Accumulation Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation and under the control of the operator.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent the spread of material in case of a leak or spill.

Storage Conditions: Keep the container tightly closed except when adding waste. Store in a

cool, dry, well-ventilated area away from sources of ignition such as heat, sparks, and open

flames.[6]

Quantity Limits: Adhere to the quantity limits for SAAs as defined by the EPA and your

institution's policies (typically no more than 55 gallons of non-acute hazardous waste).

IV. Arranging for Disposal
Contact Environmental Health & Safety (EHS): Once the container is full or the project is

complete, contact your institution's EHS department or equivalent to arrange for a hazardous

waste pickup.

Licensed Disposal Contractor: All disposal of 2-Ethylstyrene must be carried out by a

licensed hazardous waste disposal contractor.[7] Your EHS department will coordinate with

such a contractor for proper transportation and final disposal, which is typically incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Ethylstyrene.
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2-Ethylstyrene Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Ethylstyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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